4-Chloro-3-nitropyridine
Overview
Description
Synthesis Analysis
4-Chloro-3-nitropyridine and its derivatives can be synthesized through various methods, often involving chlorination and nitration processes. For instance, the compound 2-chloro-4-(methoxymethyl)-6-methyl-5-nitropyridine-3-carbonitrile was synthesized using Vilsmeier–Haack chlorination (Jukić et al., 2010).
Molecular Structure Analysis
The molecular structures of various nitropyridine derivatives, including 4-nitro-, 4-methyl-, and 4-chloro-pyridine-N-oxides, have been determined using methods like gas-phase electron diffraction (Chiang & Song, 1983). These studies provide insights into the geometric parameters and bond lengths of these molecules.
Chemical Reactions and Properties
Compounds like 3-nitropyridine and 4-substituted-3-nitropyridines exhibit interesting chemical reactions, including nucleophilic substitutions and interactions with various solvents. For example, 3-nitropyridines have been successfully reacted with chloroform, methyl chloroacetate, and ethyl 2-chloropropionate under vicarious nucleophilic substitution conditions (Andreassen et al., 2004).
Physical Properties Analysis
The physical properties of nitropyridine derivatives are influenced by their molecular structure. For instance, the solid adduct of 3-methylpyridine with 2,6-dichloro-4-nitrophenol exhibits unique crystal structures and vibrational properties (Majerz et al., 1993).
Chemical Properties Analysis
The chemical properties of 4-Chloro-3-nitropyridine and its derivatives are characterized by their reactivity, electronic structure, and bonding configurations. The study of various nitropyridine derivatives, including their vibrational, conformational, and electronic structures, provides insights into their chemical behavior (Arjunan et al., 2012).
Scientific Research Applications
Intermediate in Antitumor Agent Synthesis : It has been identified as a potential intermediate in the synthesis of the antitumor agent ABT-751. The crystal structures of related compounds indicate their utility in this context (Cao et al., 2011).
Organic Synthesis and Catalysis : Certain chloro-fluoropyridine compounds, including those related to 4-Chloro-3-nitropyridine, are noted for their applications in organic synthesis and catalysis, being highly volatile and weakly basic (Hand & Baker, 1989).
High Hyperpolarizability and Stability : A study on 2-chloro-4-nitropyridine, a related compound, revealed high hyperpolarizability and charge delocalization, suggesting potential in electronic applications (Velraj, Soundharam, & Sridevi, 2015).
Unique Optical Properties : The novel synthesis of related nitropyridine compounds can lead to new compounds with unique optical properties and structural features (Jukić et al., 2010).
Efficient Preparation for Organic Synthesis : Certain hydroxypyridine-thiones, derived from 3-N-oxide, demonstrate efficient preparation processes with applications in organic synthesis and catalysis (Jankowiak, Jakowiecki, & Kaszyński, 2008).
Photochemical Applications : The photochemical reduction of 4-nitropyridine has been shown to produce 4-hydroxylaminopyridine in high yields, which may have applications in photochemistry (Hashimoto, Kano, & Ueda, 1971).
Ring-Opening Reactions : Studies on heterocyclic ring-opening reactions of related compounds have revealed unexpected production of arylimino-nitropyridines, suggesting applications in novel synthetic pathways (Ducrocq et al., 1979).
Efficient Extraction Process : The extraction of 4-nitropyridine with chloroform has been optimized for efficiency and high recovery yields, indicating its utility in chemical processing (Huang Rong-rong, 2008).
Safety And Hazards
Future Directions
4-Chloro-3-nitropyridine is a key intermediate in medicinal products and can be an excellent starting material for the preparation of pyridine derivatives, which are important synthetic intermediates for new pesticides and medicines . The use of continuous flow systems and microreaction technology can improve the safety and efficiency of its synthesis .
properties
IUPAC Name |
4-chloro-3-nitropyridine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H3ClN2O2/c6-4-1-2-7-3-5(4)8(9)10/h1-3H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JOTRPRKONYTVBV-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CN=CC(=C1Cl)[N+](=O)[O-] | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H3ClN2O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90370941 | |
Record name | 4-Chloro-3-nitropyridine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90370941 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
158.54 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4-Chloro-3-nitropyridine | |
CAS RN |
13091-23-1 | |
Record name | 4-Chloro-3-nitropyridine | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=13091-23-1 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 4-Chloro-3-nitropyridine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90370941 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Citations
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